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The table below summarizes key experimental data for Bromhexine Hydrochloride from in vitro and in

silico studies, which investigate both its established and potential new applications.

Aspect
*In Vitro* / In Silico
Findings

Experimental Protocol
Summary

Significance /
Correlation to *In
Vivo*

Established
Use:
Mucolytic
Action

Reduced mucus residual
shear viscosity and
increased

instantaneous shear
compliance in mini-pig

mucus [1].

Mucus collected from

surgically established pouches
in mini-pigs. Rheological

properties measured using
creep compliance analysis
after administering
Bromhexine HCl [1].

Confirms the direct

physical effect on
mucus structure,

correlating with its
clinical use as a

secretolytic agent [2]
[3].

| Investigational Use: Pancreatic Lipase Inhibition | IC50: 360 µM Ki: 450 µM (Mixed-type inhibition)

[4]. | Kinetics: Lineweaver-Burk plot analysis of pancreatic lipase activity with a synthetic substrate. In

silico: Molecular docking & dynamics (OPLS4 force field) simulated interaction with the enzyme's

catalytic triad [4]. | Suggests a potential new application for obesity management. The in vitro efficacy is

comparable to Orlistat, but clinical in vivo correlation is not yet established [4]. | | Investigational Use:

Bacterial Lipase Inhibition | IC50: 49 µM Ki: 20 µM [4]. | Methodology details are limited in the provided
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source, but the study involved Pseudomonas aeruginosa lipase [4]. | Indicates a potential role in combating

infections caused by multi-resistant bacteria. Requires in vivo validation [4]. |

Formulation Performance and Analytical Standards

For researchers developing Bromhexine HCl products, here is data on formulation performance and official

testing standards.

Aspect Description Experimental Protocol / Key Findings

Orally
Disintegrating
Tablets (ODTs)

An ODT formulation was
developed using co-
processed excipients (e.g.,
F-Melt C, Pharmaburst 500)

via direct compression [5].

Methods: Formulations were evaluated for
powder flow, compaction, and tablet properties

(friability, disintegration time, dissolution).
Findings: A formula with disintegration time <
30 seconds and sufficient mechanical strength
was successfully scaled up. Drug release was

similar to a marketed immediate-release product
[5].

Pharmacopoeial
Reference
Standard

The European
Pharmacopoeia (EP)
provides a Bromhexine
Hydrochloride Reference

Standard for quality control
[6].

Application: This neat standard is qualified for
HPLC and gas chromatography analyses as

prescribed in the European Pharmacopoeia,
ensuring the identity, purity, and potency of the

substance in pharmaceutical products [6].

Experimental Workflow Diagrams

To visualize the methodologies from the key studies, here are the generalized experimental workflows.
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In Vitro Lipase Inhibition Study

Kinetic Analysis

Lineweaver-Burk Plot

In Silico Molecular Docking

Prepared Protein & Ligand Structures

Data on Inhibition Mechanism & Constants

Molecular Dynamics Simulation

Ligand-Protein Complex

Click to download full resolution via product page

This workflow illustrates the combined kinetic and computational approach used to evaluate Bromhexine as

a pancreatic lipase inhibitor [4].
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ODT Formulation Development

Excipient & Blend Characterization
(SEM, Particle Size, Density, Flow)

Direct Compression Tableting

Tablet QC Testing
(Friability, Disintegration, Dissolution)

Successful Formulation for Scale-Up

Click to download full resolution via product page

This workflow outlines the key stages in developing and testing a Bromhexine Hydrochloride Orally

Disintegrating Tablet (ODT) [5].

Key Insights and Research Gaps

Strong Correlation for Mucolytic Action: The in vitro evidence showing a direct effect on mucus

viscoelastic properties strongly supports the well-documented in vivo expectorant effect [1] [2].
Emerging Potential for New Indications: The in vitro and in silico data on lipase inhibition is

compelling but remains investigational. No in vivo or clinical data for these new applications
(obesity, antibacterial) was found in the search results, highlighting a significant area for future

research [4].
Advanced Formulation Available: The development of an ODT demonstrates that advanced,

patient-centric dosage forms of Bromhexine HCl are feasible and can meet regulatory standards for
quality [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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